Cas no 2839128-88-8 (tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate)

• Product Name: tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate
• CAS No: 2839128-88-8
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6453178
• PubChem ID: 165879684
• Update Time: 2025-06-11

tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-39669285
• tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-3a,4,5,6,7,7a-hexahydro-1,3-benzodioxol-5-yl]carbamate
• tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate
• 2839128-88-8

• Inchi： 1S/C14H25NO5/c1-13(2,3)20-12(17)15-8-6-9(16)11-10(7-8)18-14(4,5)19-11/h8-11,16H,6-7H2,1-5H3,(H,15,17)/t8-,9+,10+,11-/m0/s1
• InChI Key： FAJPTXRHRYOJCI-ZDCRXTMVSA-N
• SMILES： O1C(C)(C)O[C@H]2[C@@H](C[C@@H](C[C@@H]12)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate

Comprehensive Overview of tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate (CAS No. 2839128-88-8)

The compound tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate (CAS No. 2839128-88-8) is a highly specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a hexahydro-1,3-dioxaindan core and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical complexity and functional versatility, which align with current trends in drug discovery and development.

In recent years, the demand for chiral building blocks like tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate has surged, driven by the growing emphasis on enantioselective synthesis in the pharmaceutical industry. This compound's hydroxy and carbamate functionalities provide multiple sites for further chemical modifications, enabling the creation of diverse derivatives. Such properties are particularly relevant in the context of targeted drug delivery and small-molecule therapeutics, which are among the most searched topics in modern medicinal chemistry.

The stereochemistry of tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate is another area of intense interest. With its defined (3aR,5S,7R,7aS) configuration, this compound serves as an excellent model for studying stereoselective reactions and asymmetric catalysis. These topics are frequently explored in academic and industrial research, as evidenced by the high volume of searches related to chiral auxiliaries and enantiopure compounds. The compound's rigid hexahydro-1,3-dioxaindan scaffold also contributes to its stability, making it suitable for applications requiring robust molecular frameworks.

From a synthetic perspective, tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate offers several advantages. Its tert-butyloxycarbonyl (Boc) protecting group is widely used in peptide synthesis and other multistep reactions, as it provides excellent stability under various conditions. This feature aligns with the increasing demand for protective group strategies in organic synthesis, a topic frequently queried by chemists and researchers. Additionally, the compound's hydroxy group can be further functionalized, enabling the introduction of diverse pharmacophores or linking moieties.

The potential applications of tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate extend beyond pharmaceuticals. Its structural features make it a candidate for use in material science and catalysis, particularly in the design of chiral ligands for asymmetric transformations. These areas are of great interest to researchers exploring green chemistry and sustainable synthesis, which are among the most trending topics in contemporary chemical research. The compound's compatibility with metal-catalyzed reactions further enhances its utility in these fields.

Quality control and analytical characterization of tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate are critical for ensuring its suitability in high-value applications. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify its purity and stereochemical integrity. These methods are frequently searched by quality assurance professionals and analytical chemists, reflecting the importance of rigorous characterization in modern chemical manufacturing.

In conclusion, tert-butyl N-[(3aR,5S,7R,7aS)-7-hydroxy-2,2-dimethyl-hexahydro-1,3-dioxaindan-5-yl]carbamate (CAS No. 2839128-88-8) represents a sophisticated and versatile compound with broad applicability in cutting-edge research. Its unique structural attributes, combined with the growing demand for chiral intermediates and functionalized scaffolds, position it as a valuable asset in the toolkit of synthetic chemists and pharmaceutical researchers. As the scientific community continues to explore new frontiers in molecular design and drug development, compounds like this will undoubtedly play a pivotal role in shaping the future of these disciplines.